(propan-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- Isopropylboronic acid
- 2-Propaneboronic acid
- Isopropylboronic Acid (contains varying amounts of Anhydride)
- 1-Methylpyrazole-4-boronic acid pinacol ester
- propan-2-ylboronic acid
- Propylboronic acid
- (1-Methylethyl)boronic acid
- (Propan-2-yl)boronic acid
- 2-Propaneboronicacid (6CI)
- Boronic acid, (1-methylethyl)- (9CI)
- Boronic acid,B-(1-methylethyl)-
- Boronic acid, (1-methylethyl)-
- isopropylboric acid
- PubChem7987
- Isopropyl boronic acid
- (dihydroxy)isopropylborane
- (Prop-2-yl)boronic acid
- KSC448A2B
- BCP21922
- Boronic acid, B-(1-methylethyl)-
- AM1192
- TF5039
- LS11150
- A
- SY006229
- FT-0647396
- I0787
- DTXSID90370481
- 80041-89-0
- EN300-74363
- AB08847
- MFCD01319021
- AKOS005146521
- CS-W004088
- A839820
- Isopropylboronicacid
- GS-6619
- 2-Propaneboronic acid (6CI)
- B-(1-Methylethyl)boronic acid (ACI)
- DB-009753
- (propan-2-yl)boronic acid
- MDL： MFCD01319021
- Inchi： 1S/C3H9BO2/c1-3(2)4(5)6/h3,5-6H,1-2H3
- InChI Key： QIPHSSYCQCBJAX-UHFFFAOYSA-N
- SMILES： OB(C(C)C)O
- BRN： 1731883

Computed Properties

Exact Mass: 88.06960
Monoisotopic Mass: 88.07
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 35.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: White crystals.
Density: 0.921
Melting Point: 115°C(lit.)
Boiling Point: 160.4℃ at 760 mmHg
Flash Point: 50.8℃
Refractive Index: 1.385
Water Partition Coefficient: Soluble in water.
PSA: 40.46000
LogP: -0.13080
Sensitiveness: Hygroscopic
Solubility: Soluble in water.

(propan-2-yl)boronic acid Security Information

Symbol:
Prompt：warning
Hazard Statement： H301,H315,H319,H335
Warning Statement： P261,P301
P310,P305
P351
P338,P302
P352,P405,P501A
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S37/39-S26
Hazardous Material Identification：
Safety Term：S26;S37/39
Risk Phrases：R36/37/38
Storage Condition：Cold storage (+4 ° C)

(propan-2-yl)boronic acid Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(propan-2-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A249000362-100g	Isopropylboronic acid	80041-89-0	97%	100g	$397.80	2023-09-01
Chemenu	CM137490-25g	Isopropylboronic acid	80041-89-0	97%	25g	$79	2021-08-05
Chemenu	CM137490-100g	Isopropylboronic acid	80041-89-0	97%	100g	$195	2021-08-05
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	I0787-25G	Isopropylboronic Acid (contains varying amounts of Anhydride)	80041-89-0		25g	¥1135.00	2024-04-15
Fluorochem	065614-1g	Isopropylboronic acid	80041-89-0	97%	1g	￡10.00	2022-03-01
Fluorochem	065614-5g	Isopropylboronic acid	80041-89-0	97%	5g	￡39.00	2022-03-01
Fluorochem	065614-25g	Isopropylboronic acid	80041-89-0	97%	25g	￡156.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I120299-1g	(propan-2-yl)boronic acid	80041-89-0	97%	1g	¥38.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I120299-25g	(propan-2-yl)boronic acid	80041-89-0	97%	25g	¥309.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I120299-5g	(propan-2-yl)boronic acid	80041-89-0	97%	5g	¥86.90	2023-09-02

(propan-2-yl)boronic acid Production Method

Production Method 1

1041642-13-0

80041-89-0

Reaction Conditions

1.1 Reagents: (Trifluoromethyl)benzene , Cesium carbonate Solvents: Tetrahydrofuran , Water ; 55 °C; 0 °C; 6 - 168 h, 55 °C

Reference

Organotrifluoroborate Hydrolysis: Boronic Acid Release Mechanism and an Acid-Base Paradox in Cross-Coupling

Lennox, Alastair J. J.; Lloyd-Jones, Guy C., Journal of the American Chemical Society, 2012, 134(17), 7431-7441

Production Method 2

80041-89-0

Reaction Conditions

1.1 Reagents: Magnesium Catalysts: 1,2-Dibromoethane Solvents: Tetrahydrofuran ; > 0.5 h, reflux; 1 h, reflux; 17 h, rt
1.2 Reagents: Trimethyl borate Solvents: Tetrahydrofuran ; > 0.5 h, -78 °C; < -55 °C; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Visible light-enabled alkylation of enol acetates with alkylboronic acids for the synthesis of α-alkyl ketones

Li, Yunpu; Ma, Zhenqiang; Liu, Xiaopei; Li, Zhongxian; Zhao, Fengqian; et al, Organic Chemistry Frontiers, 2023, 10(7), 1710-1714

Production Method 3

1041642-13-0

80041-89-0

Reaction Conditions

1.1 Reagents: Silica Solvents: Water ; 1 - 2 h, rt

Reference

Alkylboronic acids as alkylating agents: photoredox-catalyzed alkylation reactions assisted by K3PO4

Yue, Fuyang; Ma, Henan; Song, Hongjian; Liu, Yuxiu; Dong, Jianyang; et al, Chemical Science, 2022, 13(45), 13466-13474

Production Method 4

1041642-13-0

80041-89-0

Reaction Conditions

1.1 Solvents: Water ; 1 - 2 h, rt

Reference

Unlocking the Accessibility of Alkyl Radicals from Boronic Acids through Solvent-Assisted Organophotoredox Activation

Ranjan, Prabhat; Pillitteri, Serena ; Coppola, Guglielmo; Oliva, Monica; Van der Eycken, Erik V.; et al, ACS Catalysis, 2021, 11(17), 10862-10870

(propan-2-yl)boronic acid Raw materials

potassium trifluoro(propan-2-yl)boranuide

(propan-2-yl)boronic acid Preparation Products

(propan-2-yl)boronic acid (80041-89-0)

(propan-2-yl)boronic acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:80041-89-0)(propan-2-yl)boronic acid

Order Number:A839820

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:47

Price ($):438.0

Email:sales@amadischem.com

Product Official Link

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4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

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5. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

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Cas no 80041-89-0 ((propan-2-yl)boronic acid)

(propan-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

(propan-2-yl)boronic acid Security Information

(propan-2-yl)boronic acid Customs Data

China Customs Code:

Overview:

Summary:

(propan-2-yl)boronic acid Pricemore >>

(propan-2-yl)boronic acid Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

(propan-2-yl)boronic acid Raw materials

(propan-2-yl)boronic acid Preparation Products

(propan-2-yl)boronic acid Suppliers

(propan-2-yl)boronic acid Related Literature

Related Categories

80041-89-0 ((propan-2-yl)boronic acid) Related Products